Cas no 79672-11-0 (Glycyl-L-valyl-L-valine)

• Product Name: Glycyl-L-valyl-L-valine
• CAS No: 79672-11-0
• MF: C₁₂H₂₃N₃O₄
• MW: 273.328723192215
• CID: 532530
• PubChem ID: 13037664
• Update Time: 2024-03-01

Glycyl-L-valyl-L-valine Chemical and Physical Properties

Names and Identifiers

• L-Valine, glycyl-L-valyl-
• (2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-methylbutanoyl]amino]-3-methylbutanoic acid
• Glycyl-L-valyl-L-valine
• Gly-Val-Val
• Glycyl-valyl-valine

• Inchi： 1S/C12H23N3O4/c1-6(2)9(14-8(16)5-13)11(17)15-10(7(3)4)12(18)19/h6-7,9-10H,5,13H2,1-4H3,(H,14,16)(H,15,17)(H,18,19)/t9-,10-/m0/s1
• InChI Key： KSOBNUBCYHGUKH-UWVGGRQHSA-N
• SMILES： O=C([C@H](C(C)C)NC(CN)=O)N[C@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 273.16885622g/mol
• Monoisotopic Mass: 273.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 122

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides